4-{5-[(5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)-1,6-dihydro-3(2H)-pyridinylidene)methyl]-2-furyl}benzenesulfonamide

• Molecular Formula: C26H21N3O5S
• Molecular Weight: 487.5 g/mol
• IUPAC Name: 4-[5-[(E)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]furan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C26H21N3O5S/c1-17-22(15-20-9-12-24(34-20)19-7-10-21(11-8-19)35(28,32)33)25(30)29(26(31)23(17)16-27)14-13-18-5-3-2-4-6-18/h2-12,15H,13-14H2,1H3,(H2,28,32,33)/b22-15+
• InChI Key: MCKIXQMVQKSLCG-PXLXIMEGSA-N
• Isomeric SMILES: CC\1=C(C(=O)N(C(=O)/C1=C/C2=CC=C(O2)C3=CC=C(C=C3)S(=O)(=O)N)CCC4=CC=CC=C4)C#N
• SMILES: CC1=C(C(=O)N(C(=O)C1=CC2=CC=C(O2)C3=CC=C(C=C3)S(=O)(=O)N)CCC4=CC=CC=C4)C#N

Description

4-{5-[(5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)-1,6-dihydro-3(2H)-pyridinylidene)methyl]-2-furyl}benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is known for its ability to selectively target specific proteins and enzymes, making it a valuable tool for drug discovery and development.

Mechanism of Action

The mechanism of action of 4-{5-[(5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)-1,6-dihydro-3(2H)-pyridinylidene)methyl]-2-furyl}benzenesulfonamide involves the selective binding of the compound to specific proteins and enzymes. This binding can result in a variety of effects, including inhibition of enzymatic activity, modulation of protein function, and alteration of protein structure. The exact mechanism of action may vary depending on the specific target and the concentration of the compound used.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound can vary depending on the specific target and the concentration used. Some of the reported effects include inhibition of enzymatic activity, modulation of protein function, and alteration of protein structure. These effects can have a wide range of implications for biological systems, including potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{5-[(5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)-1,6-dihydro-3(2H)-pyridinylidene)methyl]-2-furyl}benzenesulfonamide in lab experiments is its ability to selectively target specific proteins and enzymes. This can make it a valuable tool for identifying potential drug targets and developing new therapies. However, there are also limitations to its use, including the need for specialized equipment and expertise, as well as potential toxicity concerns at high concentrations.

Future Directions

There are many potential future directions for research involving 4-{5-[(5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)-1,6-dihydro-3(2H)-pyridinylidene)methyl]-2-furyl}benzenesulfonamide. Some possible areas of focus include:
1. Further exploration of the compound's mechanism of action and its potential therapeutic applications.
2. Development of new synthetic methods for producing the compound with higher yield and purity.
3. Investigation of the compound's potential toxicity and safety profile.
4. Exploration of the compound's potential applications in other areas of scientific research, such as protein structure determination and enzyme inhibition studies.
5. Development of new derivatives and analogs of the compound with improved properties and specificity.
Conclusion:
This compound is a valuable tool for scientific research, with potential applications in drug discovery, enzyme inhibition studies, and protein structure determination. Its unique structure and properties make it a powerful tool for identifying potential drug targets and developing new therapies. However, further research is needed to fully understand its mechanism of action and potential applications, as well as to address potential toxicity concerns.

Synthesis Methods

The synthesis of 4-{5-[(5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)-1,6-dihydro-3(2H)-pyridinylidene)methyl]-2-furyl}benzenesulfonamide involves a multi-step process that requires specialized equipment and expertise. The initial step involves the preparation of the key intermediate, which is then subjected to a series of reactions to yield the final product. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process requires careful optimization to ensure high yield and purity.

Scientific Research Applications

The unique structure and properties of 4-{5-[(5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)-1,6-dihydro-3(2H)-pyridinylidene)methyl]-2-furyl}benzenesulfonamide make it a valuable tool for scientific research. This compound has been used in a variety of applications, including drug discovery, enzyme inhibition studies, and protein structure determination. Its ability to selectively target specific proteins and enzymes makes it a powerful tool for identifying potential drug targets and developing new therapies.